Cas no 1240217-93-9 (5-(furan-2-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide)

• Product Name: 5-(furan-2-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide
• CAS No: 1240217-93-9
• MF: C₁₅H₁₄N₄O₂S
• MW: 314.362261295319
• CID: 5472415
• Update Time: 2025-05-24

5-(furan-2-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide

• Inchi： 1S/C15H14N4O2S/c20-14(11-8-10(18-19-11)12-5-3-7-21-12)17-15-16-9-4-1-2-6-13(9)22-15/h3,5,7-8H,1-2,4,6H2,(H,18,19)(H,16,17,20)
• InChI Key： JGXWOOXAQDIRTQ-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CO2)=CC(C(NC2=NC3CCCCC=3S2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-(furan-2-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide

Introduction to 5-(furan-2-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1240217-93-9, identified as 5-(furan-2-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound combines the structural elegance of fused rings with functional groups that make it a promising candidate for various biological applications. The presence of both furan and tetrahydro-1,3-benzothiazole moieties introduces unique electronic and steric properties, which are critical for its interaction with biological targets.

In recent years, there has been a surge in interest towards molecules that incorporate furan derivatives due to their inherent bioactivity and versatility. The furan ring system is known for its ability to engage in hydrogen bonding and π-stacking interactions, making it an excellent scaffold for drug design. The compound in question leverages this property by integrating a furan moiety at the 2-position of the pyrazole ring. This strategic placement enhances its potential to interact with biological receptors, thereby modulating their activity.

The tetrahydro-1,3-benzothiazole component further enriches the structural complexity of this molecule. Benzothiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The addition of a tetrahydro moiety introduces conformational flexibility, which can be exploited to optimize binding affinity and selectivity. This makes 5-(furan-2-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide a particularly intriguing candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. By leveraging molecular docking studies, researchers have been able to predict how this compound might bind to various biological targets. Initial simulations suggest that the pyrazole carboxamide group could serve as a key pharmacophore for interacting with enzymes and receptors involved in critical cellular pathways. This hypothesis is supported by the growing body of literature demonstrating the importance of pyrazole derivatives in drug discovery.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step reactions that require careful optimization to ensure high yield and purity. However, modern methodologies have made significant strides in streamlining these processes. For instance, catalytic hydrogenation techniques have been employed to introduce the tetrahydro-benzothiazole ring efficiently. Additionally, palladium-catalyzed cross-coupling reactions have facilitated the integration of the furan moiety without compromising regioselectivity.

In terms of biological evaluation, preliminary assays have shown promising results. The compound exhibits notable activity against certain enzymatic targets relevant to inflammatory diseases and cancer progression. Specifically, it has demonstrated inhibitory effects on kinases and other enzymes that play a pivotal role in cell signaling cascades. These findings align with current trends in drug development, where modulating enzyme activity is a primary strategy for therapeutic intervention.

The structural features of 5-(furan-2-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1H-pyrazole-3-carboxamide also make it an attractive scaffold for derivative design. By modifying substituents on the furan or benzothiazole rings, chemists can fine-tune its pharmacological profile. For example, introducing electron-withdrawing groups might enhance binding affinity while altering solubility characteristics could improve bioavailability. Such modifications are essential for translating preclinical findings into viable clinical candidates.

Moreover，the compound’s potential extends beyond traditional therapeutic applications。 Its unique structural motifs suggest utility in research tools such as probes or inhibitors for biochemical pathways。 The ability to selectively modulate enzyme activity or receptor interaction could provide valuable insights into disease mechanisms and aid in developing novel diagnostic strategies。

As our understanding of molecular interactions continues to evolve， so does our capacity to harness compounds like 5-(furan-2-yl)-N-(4，5，6，7-tetrahydro-l，3-benzothiazol-l，2-yI)-lH-pyrazole-l-carboxamide。 The integration of cutting-edge technologies such as artificial intelligence-driven drug design platforms promises to accelerate the discovery process further。 By combining experimental data with computational predictions， researchers can identify promising leads more efficiently than ever before。

In conclusion，this compound represents a significant advancement in chemical biology。 Its unique structural composition、potential biological activities、and synthetic accessibility position it as a valuable asset for both academic research and industrial development。 As investigations continue， we can expect further revelations about its capabilities and applications。 The journey from laboratory discovery to clinical application is long but fraught with opportunities for innovation。